Cas no 2801-84-5 (2,4-Dimethyldecane)

• Product Name: 2,4-Dimethyldecane
• CAS No: 2801-84-5
• MF: C₁₂H₂₆
• MW: 170.334844112396
• CID: 271805
• PubChem ID: 520357
• Update Time: 2025-10-31

2,4-Dimethyldecane Chemical and Physical Properties

Names and Identifiers

• Decane, 2,4-dimethyl-
• 2,4-Dimethyldecane
• starbld0046472
• DTXSID30950701
• OJAFXEXESSNPMH-UHFFFAOYSA-N
• 2801-84-5
• AKOS040751492
• 2,4-dimethyl-decane

• Inchi： 1S/C12H26/c1-5-6-7-8-9-12(4)10-11(2)3/h11-12H,5-10H2,1-4H3
• InChI Key： OJAFXEXESSNPMH-UHFFFAOYSA-N
• SMILES： C(C)(CCCCCC)CC(C)C

Computed Properties

• Exact Mass: 170.20358
• Monoisotopic Mass: 170.203451
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 84
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.1

Experimental Properties

• Density: 0.7420
• Melting Point: -50.8°C (estimate)
• Boiling Point: 200°C
• Flash Point: 130.2°C
• Refractive Index: 1.4172
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes

Additional information on 2,4-Dimethyldecane

Comprehensive Analysis of 2,4-Dimethyldecane (CAS No. 2801-84-5): Properties, Applications, and Industry Trends

2,4-Dimethyldecane (CAS No. 2801-84-5) is a branched-chain alkane belonging to the hydrocarbon family. This organic compound is characterized by its molecular formula C12H26, featuring two methyl groups at the 2nd and 4th positions of a decane backbone. Its unique structure contributes to its physical and chemical properties, making it relevant in industrial and research applications. In recent years, the demand for specialized hydrocarbons like 2,4-dimethyldecane has grown due to advancements in fuel additives, lubricants, and material science.

The boiling point of 2,4-dimethyldecane ranges between 210–220°C, while its density is approximately 0.75 g/cm³ at 20°C. These properties make it suitable for use as a non-polar solvent in laboratories and as a component in high-performance synthetic lubricants. Researchers and engineers often search for "2,4-dimethyldecane solubility" or "2,4-dimethyldecane vapor pressure" to understand its behavior under different conditions, reflecting its importance in thermodynamic studies.

One of the trending topics related to 2,4-dimethyldecane is its potential role in sustainable energy solutions. As industries shift toward greener alternatives, this compound has been studied for its compatibility with biofuel formulations. Questions like "Can 2,4-dimethyldecane improve fuel efficiency?" or "Is 2,4-dimethyldecane biodegradable?" are frequently asked in academic and industrial forums. While it is not a standalone biofuel, its branched structure may reduce engine knocking when blended with conventional fuels.

In the cosmetics and personal care industry, 2,4-dimethyldecane is occasionally used as an emollient or texture enhancer due to its low toxicity and mild odor. However, its application in this sector is limited compared to other hydrocarbons like squalane. Searches for "2,4-dimethyldecane in skincare" or "safe hydrocarbons for cosmetics" indicate growing consumer interest in ingredient transparency.

From a synthetic chemistry perspective, 2,4-dimethyldecane serves as a model compound for studying isomerization reactions and catalytic cracking processes. Its branched structure mimics larger, more complex molecules found in petroleum, making it valuable for refining research. Laboratories often inquire about "synthesis of 2,4-dimethyldecane" or "purification methods for branched alkanes," highlighting its role in methodological development.

Environmental considerations are another hot topic tied to 2,4-dimethyldecane. Although it is not classified as highly hazardous, its persistence in aquatic systems has prompted studies on "hydrocarbon degradation pathways." Regulatory agencies and environmental scientists evaluate its ecotoxicity profile, particularly in contexts like "oil spill remediation" or "microbial biodegradation."

In summary, 2,4-dimethyldecane (CAS No. 2801-84-5) is a versatile hydrocarbon with niche applications across multiple industries. Its physicochemical properties, combined with emerging interest in sustainable chemistry and material innovation, ensure its continued relevance. For researchers and professionals, understanding its behavior, synthesis, and environmental impact remains critical to unlocking its full potential.